Cas no 123769-43-7 (Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-)

• Product Name: Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-
• CAS No: 123769-43-7
• MF: C₂₀H₁₆O₃
• MW: 304.339245796204
• CID: 169082
• PubChem ID: 680352
• Update Time: 2025-04-19

Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-
• 3,4-dihydro-2H-1,5-benzodioxepin-7-yl(naphthalen-2-yl)methanone
• HMS1548A13
• Methanone, (3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenyl-
• 123769-43-7
• 2H-1,5-Benzodioxepine, 3,4-dihydro-7-(2-naphthalenyl)-
• TimTec1_004941
• BRN 3616880
• (3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-2-naphthalenylmethanone
• DTXSID30154080
• Oprea1_719365

• Inchi： 1S/C20H16O3/c21-20(16-7-6-14-4-1-2-5-15(14)12-16)17-8-9-18-19(13-17)23-11-3-10-22-18/h1-2,4-9,12-13H,3,10-11H2
• InChI Key： FBSZULXZPXLAOG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2OCCC1)C(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 304.10998
• Monoisotopic Mass: 304.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4.6

Experimental Properties

• Density: 1.225
• Boiling Point: 496.2°Cat760mmHg
• Flash Point: 246.2°C
• Refractive Index: 1.638
• PSA: 35.53